Cas no 953145-68-1 (4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(1-phenylethyl)butanamide)

• Product Name: 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(1-phenylethyl)butanamide
• CAS No: 953145-68-1
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5923778
• PubChem ID: 16885153
• Update Time: 2025-06-13

4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(1-phenylethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]-N-(1-phenylethyl)butanamide
• F5013-0757
• 4-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(1-phenylethyl)butanamide
• 953145-68-1
• 4-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(1-phenylethyl)butanamide
• AKOS016362003
• VU0628811-1
• 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(1-phenylethyl)butanamide

• Inchi： 1S/C23H25N3O3/c1-17(18-7-4-3-5-8-18)24-22(27)9-6-16-26-23(28)15-14-21(25-26)19-10-12-20(29-2)13-11-19/h3-5,7-8,10-15,17H,6,9,16H2,1-2H3,(H,24,27)
• InChI Key： JZDAHMNFUIWIAY-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)CCCN1N=C(C2=CC=C(OC)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 391.18959167g/mol
• Monoisotopic Mass: 391.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71Ų

Additional information on 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(1-phenylethyl)butanamide

Professional Introduction to Compound with CAS No. 953145-68-1 and Product Name: 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(1-phenylethyl)butanamide

The compound identified by the CAS number 953145-68-1 and the product name 4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(1-phenylethyl)butanamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyridazine core, an amide linkage, and aromatic substituents, which contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry. Pyridazines are six-membered aromatic heterocycles containing two nitrogen atoms in adjacent positions, and they exhibit a wide range of pharmacological effects. The presence of a 4-methoxyphenyl group in the molecular structure of this compound enhances its binding affinity to various biological targets. This substitution pattern is particularly relevant in the context of drug design, as it can modulate electronic properties and influence receptor interactions. The methoxy group, in particular, is known to increase lipophilicity while maintaining metabolic stability, making it an attractive feature for pharmaceutical development.

The amide functionality in the N-(1-phenylethyl)butanamide moiety plays a crucial role in determining the compound's solubility and bioavailability. Amides are commonly found in biologically active molecules due to their ability to form hydrogen bonds, which is essential for effective receptor binding. The 1-phenylethyl group further extends the aromatic system of the molecule, potentially enhancing its interaction with target proteins. This structural feature aligns with current trends in drug discovery, where multi-target engagement is often sought to improve therapeutic efficacy and reduce side effects.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The pyridazine core has been implicated in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) receptors. Preclinical studies have demonstrated that similar heterocyclic compounds can exhibit anxiolytic and sedative effects without significant side effects on motor function. The 4-methoxyphenyl substituent may further enhance these effects by improving blood-brain barrier penetration, a critical factor for central nervous system (CNS) drugs.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammatory processes are mediated by various enzymes and signaling pathways, many of which involve amide-based molecules. The structural similarity of this compound to known anti-inflammatory drugs suggests that it may interfere with key inflammatory cascades. Specifically, the N-(1-phenylethyl)butanamide moiety could interact with cyclooxygenase (COX) or lipoxygenase enzymes, thereby reducing pro-inflammatory mediator synthesis. This mechanism is particularly relevant given the increasing evidence linking inflammation to chronic diseases such as cancer and cardiovascular disorders.

The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. Modern synthetic techniques have enabled the efficient construction of complex heterocyclic frameworks, often with high enantioselectivity. The use of transition metal-catalyzed reactions has been particularly instrumental in forming carbon-nitrogen bonds under mild conditions. This approach not only improves yield but also minimizes byproduct formation, making it environmentally favorable for large-scale production.

In terms of pharmacokinetic properties, this compound exhibits promising characteristics for clinical translation. Initial pharmacokinetic studies indicate good oral bioavailability and moderate metabolic stability. The 4-methoxyphenyl group contributes to its lipophilicity, facilitating absorption across biological membranes, while the amide linkage ensures adequate solubility for formulation development. These properties are critical for achieving therapeutic concentrations at reasonable dosages.

Future research directions may focus on exploring analogs of this compound to optimize its pharmacological profile further. Structure-activity relationship (SAR) studies can be employed to identify modifications that enhance potency or selectivity against specific biological targets. Additionally, computational modeling techniques such as molecular docking can provide insights into binding interactions at an atomic level, guiding rational drug design efforts.

The development of novel therapeutic agents requires rigorous evaluation through preclinical and clinical trials. Given the promising preclinical data for this compound, it may be considered for further investigation in animal models before human testing begins. Such studies would assess not only efficacy but also safety profiles, including potential toxicity or adverse effects associated with long-term administration.

In conclusion,4-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(1-phenylethyl)butanamide represents a significant contribution to the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Its molecular design incorporates functional groups that enhance binding affinity to biological targets while maintaining favorable pharmacokinetic properties. Continued research into this compound and its analogs holds promise for addressing various diseases with improved efficacy and safety profiles.